Cas no 87852-68-4 (Acetic acid, [(2-bromophenyl)sulfinyl]-, methyl ester)
87852-68-4 structure
Product Name:Acetic acid, [(2-bromophenyl)sulfinyl]-, methyl ester
CAS No:87852-68-4
MF:C9H9BrO3S
MW:277.134960889816
CID:651439
PubChem ID:61304156
Update Time:2025-04-19
Acetic acid, [(2-bromophenyl)sulfinyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(2-bromophenyl)sulfinyl]-, methyl ester
- methyl 2-(2-bromophenyl)sulfinylacetate
- DTXSID80734179
- AKOS010557813
- Methyl (2-bromobenzene-1-sulfinyl)acetate
- 87852-68-4
-
- Inchi: 1S/C9H9BrO3S/c1-13-9(11)6-14(12)8-5-3-2-4-7(8)10/h2-5H,6H2,1H3
- InChI Key: SDRMCQBLTPWOQF-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1S(CC(=O)OC)=O
Computed Properties
- Exact Mass: 275.94558g/mol
- Monoisotopic Mass: 275.94558g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 62.6Ų
Acetic acid, [(2-bromophenyl)sulfinyl]-, methyl ester Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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